![molecular formula C19H23N3O4S B3011891 N-(2-ethylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide CAS No. 1251546-99-2](/img/structure/B3011891.png)
N-(2-ethylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-ethylphenyl)-2-(2-oxo-3-(pyrrolidin-1-ylsulfonyl)pyridin-1(2H)-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Pharmacological Applications
One of the primary areas of research involving this compound and its analogs focuses on pharmacological properties and potential therapeutic uses. Studies have identified compounds with similar structures demonstrating significant potential in treating depression, addiction disorders, and exhibiting analgesic effects. For instance, compounds exhibiting high affinity for κ-opioid receptors (KOR) have been explored for their antidepressant-like efficacy and potential in treating addiction disorders (Grimwood et al., 2011). Such compounds have shown to block KOR and MOR agonist-induced analgesia, highlighting their potential in pharmacological interventions.
Additionally, the synthesis and evaluation of acetamide derivatives for their corrosion prevention efficiencies have been explored, indicating the chemical's versatility beyond pharmacological applications (Yıldırım & Çetin, 2008). This research suggests possible industrial applications, particularly in materials science and engineering.
Molecular Mechanisms and Antiepileptic Activity
Another significant area of research involves the exploration of specific molecular mechanisms underlying the pharmacological effects of these compounds. The novel antiepileptic drug levetiracetam (ucb L059), for example, has been shown to act via a specific binding site in CNS membranes, suggesting a unique mechanism of action distinct from other antiepileptic agents. This discovery underscores the potential of structurally related compounds in developing new treatments for epilepsy and other CNS disorders (Noyer et al., 1995).
properties
IUPAC Name |
N-(2-ethylphenyl)-2-(2-oxo-3-pyrrolidin-1-ylsulfonylpyridin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S/c1-2-15-8-3-4-9-16(15)20-18(23)14-21-11-7-10-17(19(21)24)27(25,26)22-12-5-6-13-22/h3-4,7-11H,2,5-6,12-14H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSZMLIVPXCYYEE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.